Cas no 2227668-59-7 (tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate)
tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate
- tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate
- 2227668-59-7
- EN300-1888435
-
- Inchi: 1S/C13H26N2O2/c1-10(14)6-9-13(7-5-8-13)15-11(16)17-12(2,3)4/h10H,5-9,14H2,1-4H3,(H,15,16)/t10-/m0/s1
- InChI Key: HSPQPYKZZJJKQD-JTQLQIEISA-N
- SMILES: O(C(C)(C)C)C(NC1(CC[C@H](C)N)CCC1)=O
Computed Properties
- Exact Mass: 242.199428076g/mol
- Monoisotopic Mass: 242.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 64.4Ų
tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1888435-0.05g |
tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate |
2227668-59-7 | 0.05g |
$1549.0 | 2023-09-18 | ||
| Enamine | EN300-1888435-0.1g |
tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate |
2227668-59-7 | 0.1g |
$1623.0 | 2023-09-18 | ||
| Enamine | EN300-1888435-0.25g |
tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate |
2227668-59-7 | 0.25g |
$1696.0 | 2023-09-18 | ||
| Enamine | EN300-1888435-0.5g |
tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate |
2227668-59-7 | 0.5g |
$1770.0 | 2023-09-18 | ||
| Enamine | EN300-1888435-1.0g |
tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate |
2227668-59-7 | 1g |
$1844.0 | 2023-05-23 | ||
| Enamine | EN300-1888435-2.5g |
tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate |
2227668-59-7 | 2.5g |
$3611.0 | 2023-09-18 | ||
| Enamine | EN300-1888435-5.0g |
tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate |
2227668-59-7 | 5g |
$5345.0 | 2023-05-23 | ||
| Enamine | EN300-1888435-10.0g |
tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate |
2227668-59-7 | 10g |
$7927.0 | 2023-05-23 | ||
| Enamine | EN300-1888435-1g |
tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate |
2227668-59-7 | 1g |
$1844.0 | 2023-09-18 | ||
| Enamine | EN300-1888435-5g |
tert-butyl N-{1-[(3S)-3-aminobutyl]cyclobutyl}carbamate |
2227668-59-7 | 5g |
$5345.0 | 2023-09-18 |
tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate
tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate: A Comprehensive Overview
The compound tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate, identified by the CAS number 2227668-59-7, is a specialized organic compound with significant applications in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in enhancing the performance of certain polymer-based materials, making it a subject of interest for both academic and industrial researchers.
One of the key features of tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate is its stereochemistry, particularly the (3S) configuration at the butyl group. This stereochemical characteristic plays a crucial role in determining the compound's reactivity and compatibility with other molecules. Researchers have explored its ability to act as a versatile building block in organic synthesis, enabling the creation of complex molecular architectures with tailored functionalities.
Recent advancements in synthetic chemistry have led to more efficient methods for producing tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate. These methods often involve multi-step reactions that leverage catalytic processes to achieve high yields and purity. The compound's stability under various reaction conditions has made it a preferred choice for applications requiring robust chemical intermediates.
In terms of applications, tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate has shown promise in the development of advanced materials, such as high-performance polymers and composites. Its ability to form strong intermolecular bonds contributes to the enhanced mechanical properties of these materials, making them suitable for use in demanding environments. Additionally, ongoing research is exploring its potential in drug delivery systems, where its structural properties could facilitate targeted drug release mechanisms.
The environmental impact of tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate has also been a focus of recent studies. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use aligns with sustainable practices. Preliminary findings suggest that the compound exhibits low toxicity under controlled conditions, which is a positive indicator for its safe application in various industries.
In conclusion, tert-butyl N-{1-(3S)-3-aminobutylcyclobutyl}carbamate, CAS No. 2227668-59-7, represents a significant advancement in modern organic chemistry. Its unique properties, combined with recent research findings, position it as a valuable tool for developing innovative solutions across multiple disciplines. As further studies continue to uncover its full potential, this compound is expected to play an increasingly important role in both academic research and industrial applications.
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